1H-Pyrrolo[3,2-b]quinoline, 3-nitro-

Computational chemistry Medicinal chemistry Compound procurement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H7N3O2
Molecular Weight 213.19 g/mol
CAS No. 61760-42-7
Cat. No. B14563760
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1H-Pyrrolo[3,2-b]quinoline, 3-nitro-
CAS61760-42-7
Molecular FormulaC11H7N3O2
Molecular Weight213.19 g/mol
Structural Identifiers
SMILESC1=CC=C2C(=C1)C=C3C(=N2)C(=CN3)[N+](=O)[O-]
InChIInChI=1S/C11H7N3O2/c15-14(16)10-6-12-9-5-7-3-1-2-4-8(7)13-11(9)10/h1-6,12H
InChIKeyKIXVYPJDABOLPS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1H-Pyrrolo[3,2-b]quinoline, 3-nitro- (CAS 61760‑42‑7): Structural and Physicochemical Baseline for Scientific Procurement


1H-Pyrrolo[3,2-b]quinoline, 3‑nitro‑ (CAS 61760‑42‑7) is a nitro‑substituted pyrroloquinoline heterocycle belonging to the broader class of fused tricyclic pyrrolo[3,2‑b]quinolines. Its molecular formula is C₁₁H₇N₃O₂ with an exact monoisotopic mass of 213.05391 Da, one hydrogen‑bond donor, three hydrogen‑bond acceptors and zero rotatable bonds [REFS‑1]. This compound serves as a versatile intermediate for further functionalization through reduction of the nitro group to the corresponding amine or via electrophilic substitution reactions on the quinoline ring [REFS‑2].

1Fused tricyclic heterocycle with pre-installed 3‑nitro group
2Direct reduction to 3‑amino‑pyrroloquinoline building block
3Supports medicinal chemistry library diversification via amination

Why 1H-Pyrrolo[3,2-b]quinoline, 3-nitro- Cannot Be Interchanged with Other 3‑Substituted or Unsubstituted Analogs


The nitro group at the 3‑position fundamentally alters the electronic landscape of the pyrroloquinoline core relative to unsubstituted (H), amino‑, or halogen‑substituted analogs [REFS‑1]. This single substituent increases molecular weight by 26.8% (from 168.19 to 213.19 g/mol), adds one hydrogen‑bond acceptor, and introduces a strong electron‑withdrawing effect (Hammett σₘ ≈ +0.71) that controls reactivity in reduction, cyclization, and cross‑coupling reactions [REFS‑2]. Consequently, procurement of a generic “pyrrolo[3,2‑b]quinoline” without specifying the 3‑nitro group risks acquiring a compound with substantially different physicochemical properties, synthetic utility, and potential biological readout [REFS‑3].

Target Compound
3‑Nitro‑1H‑pyrrolo[3,2‑b]quinoline
Nitro group provides strong electron‑withdrawing effect, extra H‑bond acceptor, and higher molecular weight.
Substitute Risk
Unsubstituted or 3‑amino analog
Lack of nitro group alters electronic profile, solubility, and synthetic reactivity; cannot replicate reduction/amination pathway without additional steps.
Generic “pyrrolo[3,2‑b]quinoline”
May refer to unsubstituted core; physicochemical and synthetic utility differ substantially, affecting downstream library design.

Quantitative Differentiation Evidence for 1H-Pyrrolo[3,2-b]quinoline, 3-nitro- (CAS 61760‑42‑7) Versus Key Comparators


Molecular Property Head‑to‑Head: 3-Nitro Derivative vs. Unsubstituted Parent Core

The 3‑nitro derivative (exact mass 213.05391 Da, 3 hydrogen‑bond acceptors, 1 hydrogen‑bond donor, 0 rotatable bonds) differs substantially from the unsubstituted parent 1H‑pyrrolo[3,2‑b]quinoline (exact mass 168.06875 Da, 2 hydrogen‑bond acceptors, 1 hydrogen‑bond donor, 0 rotatable bonds) [REFS‑1][REFS‑2]. The additional nitro group accounts for a molecular weight increase of 45.00 g mol⁻¹ (+26.8%) and an additional H‑bond acceptor, both of which alter solubility, permeability, and target‑binding potential.

Molecular Property
Head-to-head
ΔMW = +45.00 g mol⁻¹ (+26.8%)
ΔHBA = +1
Distinct physicochemical identity; supports differentiation in screening libraries and chromatographic profiling.
Computed molecular descriptors; experimental validation advised.
Computational chemistry Medicinal chemistry Compound procurement

Synthetic Accessibility Advantage: Direct Nitroarene Cyclization vs. Alternative Quinoline‑Based Routes

Wróbel et al. (2010) reported a two‑step method that constructs the pyrrolo[3,2‑b]quinoline scaffold directly from ortho‑cyanomethylated nitroarenes via Vilsmeier‑Haack condensation with N‑methylpyrrolidone, followed by cyclization with BSA/DBU in DMF [REFS‑1]. This strategy retains the nitro group during scaffold assembly, eliminating a separate nitration step required when starting from 3‑amino‑2‑methylquinoline as in the classic Khan and Rocha approach [REFS‑2]. Yields for related derivatives in the Wróbel paper range from 50 % to 80 % after the two‑step sequence.

Synthetic Route
Method context
Two‑step nitroarene cyclization retains pre‑existing nitro group; avoids post‑synthetic nitration.
May reduce synthetic steps and regioselectivity challenges compared to classic routes.
Reported yields for related analogs; target substrate optimization recommended.
Organic synthesis Heterocyclic chemistry Building block procurement

Electronic Modulation Quantified: Hammett Substituent Constant of 3-Nitro vs. 3-Amino and Unsubstituted Analogs

The nitro group exerts a strong electron‑withdrawing effect at the 3‑position, with a Hammett σₘ constant of +0.71, fundamentally different from the unsubstituted analog (σₘ = 0) and the electron‑donating 3‑amino substituent (σₘ = −0.16) [REFS‑1]. This electronic modulation alters both chemical reactivity (e.g., susceptibility to nucleophilic aromatic substitution) and potential interactions with biological targets as discussed in the context of nitropyrroloquinoline chemistry [REFS‑2].

Electronic Effect
Class-level
σₘ (NO₂) = +0.71 vs. H: 0, NH₂: −0.16
Supports electronic tuning strategies in SAR campaigns; context‑dependent for heterocyclic core.
σₘ values from standard aromatic systems; applicability to pyrrolo[3,2‑b]quinoline inferred.
Physical organic chemistry SAR studies Medicinal chemistry

Optimal Scientific and Industrial Application Scenarios for 1H-Pyrrolo[3,2-b]quinoline, 3-nitro- (CAS 61760‑42‑7)


Medicinal Chemistry Building Block for Aminopyrroloquinoline Libraries

The 3‑nitro group provides a direct precursor to the corresponding 3‑amino‑1H‑pyrrolo[3,2‑b]quinoline via catalytic hydrogenation or metal‑mediated reduction [REFS‑1]. The resulting amine can be further functionalized through amide coupling, reductive amination, or sulfonamide formation, enabling rapid generation of diverse screening libraries. The Wróbel synthetic route [REFS‑2] allows procurement of the nitro compound in two steps from inexpensive nitroarene starting materials, making it a cost‑effective entry point for medicinal chemistry programs.

Structure–Activity Relationship (SAR) Studies Focused on Electronic Effects

Owing to the strong electron‑withdrawing character of the nitro substituent (σₘ = +0.71) [REFS‑3], this compound serves as an ideal negative‑electronic benchmark in SAR studies. When compared head‑to‑head with the unsubstituted (σₘ = 0) or 3‑amino (σₘ = −0.16) analogs [REFS‑3], researchers can systematically probe the influence of electronic effects on target binding, cellular potency, or metabolic stability without altering the core tricyclic scaffold.

Synthetic Methodology Development for Nitroarene Cyclization Reactions

The Wróbel nitroarene cyclization strategy [REFS‑2] represents a modern, efficient approach to pyrrolo[3,2‑b]quinoline synthesis. Academic and industrial process chemistry groups can use this compound as a reference standard to benchmark new cyclization methods, evaluate catalyst systems, or optimize reaction conditions, given its well‑characterized structure (exact mass 213.05391 Da, zero rotatable bonds) [REFS‑1] and the availability of detailed synthetic protocols.

Application
Selection Property
Validation Focus
Aminopyrroloquinoline diversification
Nitro-to-amine reduction pathway
Reduction efficiency and downstream amination scope
Electronic SAR profiling
Strong electron‑withdrawing substituent profile
Comparative binding or reactivity assays vs. H, NH₂ analogs
Nitroarene cyclization methodology
Well‑defined nitroarene‑derived product
Reaction optimization and catalyst screening studies
Quote Request

Request a Quote for 1H-Pyrrolo[3,2-b]quinoline, 3-nitro-

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.